Cas no 1806919-79-8 (3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride
• CAS No: 1806919-79-8
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 4869406
• Update Time: 2025-05-19

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2Cl2F3NO/c8-3-4(10)2(6(9)14)1-13-5(3)7(11)12/h1,7H
• InChI Key： CYSQCYTVTKJRGP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)Cl)=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1806919-79-8): A Comprehensive Overview

3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1806919-79-8) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloro, difluoromethyl, and fluoropyridine moiety, offers a wide range of applications in the development of novel therapeutic agents.

The chloro and fluoro substituents on the pyridine ring contribute to the compound's enhanced stability and reactivity, making it an ideal building block for the synthesis of complex molecules. The presence of the difluoromethyl group further enhances its biological activity and metabolic stability, which are crucial factors in drug design. These structural elements collectively make 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride a valuable intermediate in the synthesis of various pharmaceuticals.

Recent studies have highlighted the potential of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride in the development of drugs targeting specific diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized to synthesize potent inhibitors of kinases, which are key enzymes involved in numerous signaling pathways associated with cancer and inflammatory diseases. The researchers found that derivatives of this compound exhibited high selectivity and efficacy, making them promising candidates for further clinical investigation.

In another notable study, researchers explored the use of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride in the synthesis of antiviral agents. The compound was used to create novel derivatives with enhanced antiviral activity against a range of viruses, including influenza and hepatitis C. The results showed that these derivatives not only exhibited strong antiviral properties but also demonstrated improved pharmacokinetic profiles compared to existing drugs.

The versatility of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a ligand in metal coordination chemistry. A study published in Inorganic Chemistry reported that this compound can form stable complexes with various metal ions, which could have applications in catalysis and materials science. The unique electronic properties of the difluoromethyl group were found to play a crucial role in modulating the reactivity and selectivity of these complexes.

In terms of synthetic methodologies, several efficient routes have been developed for the preparation of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride. One such method involves the reaction of 3-chloro-2-(difluoromethyl)-4-fluoroisonicotinic acid with thionyl chloride under controlled conditions. This approach yields high purity products with excellent yields, making it suitable for large-scale production.

The safety and environmental impact of 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride have also been thoroughly evaluated. Studies have shown that while the compound is stable under normal handling conditions, appropriate safety measures should be taken during its synthesis and use to ensure worker safety and environmental protection. These measures include proper ventilation, personal protective equipment (PPE), and adherence to established guidelines for handling chemical reagents.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-fluoropyridine-5-carbonyl chloride (CAS No. 1806919-79-8) is a highly functionalized compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable building block for the synthesis of novel therapeutic agents, antiviral drugs, and metal complexes. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.